Cas no 1699407-61-8 (1-[1-(Propan-2-yl)piperidin-4-yl]ethan-1-ol)

• Product Name: 1-[1-(Propan-2-yl)piperidin-4-yl]ethan-1-ol
• CAS No: 1699407-61-8
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• MDL: MFCD30146457
• CID: 3162697
• PubChem ID: 60046707
• Update Time: 2025-05-23

1-[1-(Propan-2-yl)piperidin-4-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[1-(Propan-2-yl)piperidin-4-yl]ethan-1-ol
• ZSC40761
• 1-(1-isopropyl-4-piperidyl)ethanol
• 4-(1-Hydroxyethyl)-1-isopropylpiperidine
• 1699407-61-8
• AKOS028113588
• SY040098
• CS-0052685
• P15907
• AS-52954
• 1-?[1-?(propan-?2-?yl)?piperidin-?4-?yl]?ethan-?1-?ol
• SCHEMBL12026409
• MFCD30146457
• 1-(1-propan-2-ylpiperidin-4-yl)ethanol
• 1-(1-ISOPROPYLPIPERIDIN-4-YL)ETHANOL
• AB92036

• MDL： MFCD30146457
• Inchi： 1S/C10H21NO/c1-8(2)11-6-4-10(5-7-11)9(3)12/h8-10,12H,4-7H2,1-3H3
• InChI Key： QMMKTHIFPYBSEX-UHFFFAOYSA-N
• SMILES： OC(C)C1CCN(C(C)C)CC1

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 236.5±13.0 °C at 760 mmHg
• Flash Point: 83.7±18.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-[1-(Propan-2-yl)piperidin-4-yl]ethan-1-ol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-[1-(Propan-2-yl)piperidin-4-yl]ethan-1-ol

Introduction to 1-[1-(Propan-2-yl)piperidin-4-yl]ethan-1-ol (CAS No. 1699407-61-8)

1-[1-(Propan-2-yl)piperidin-4-yl]ethan-1-ol, also known by its CAS number 1699407-61-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities and potential therapeutic applications. The unique structural features of 1-[1-(Propan-2-yl)piperidin-4-yl]ethan-1-ol make it a valuable candidate for various drug development programs.

The chemical structure of 1-[1-(Propan-2-yl)piperidin-4-yl]ethan-1-ol consists of a piperidine ring substituted with an isopropyl group at the 1-position and an ethyl alcohol moiety at the 4-position. This arrangement imparts specific pharmacological properties that have been the focus of numerous studies. The piperidine scaffold is known for its ability to modulate various receptors and enzymes, making it a versatile core structure in drug design.

Recent research has highlighted the potential of 1-[1-(Propan-2-yl)piperidin-4-yl]ethan-1-ol in several therapeutic areas. One notable application is its use as a potential analgesic agent. Studies have shown that this compound can effectively bind to opioid receptors, particularly the μ-opioid receptor, which plays a crucial role in pain modulation. This binding activity suggests that 1-[1-(Propan-2-yl)piperidin-4-yl]ethan-1-ol could be developed into a novel pain management drug with improved efficacy and reduced side effects compared to existing opioids.

In addition to its analgesic properties, 1-[1-(Propan-2-yl)piperidin-4-yl]ethan-1-ol has also been investigated for its potential as an antidepressant. Preclinical studies have demonstrated that this compound can enhance serotonin and norepinephrine levels in the brain, which are neurotransmitters associated with mood regulation. These findings indicate that 1-[1-(Propan-2-yl)piperidin-4-yl]ethan-1-ol may have antidepressant effects, making it a promising candidate for further clinical evaluation.

The pharmacokinetic profile of 1-[1-(Propan-2-yl)piperidin-4-y l]ethan - 1 - ol has also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. These pharmacokinetic attributes suggest that 1-[1-(Propan - 2 - yl ) p ipe ri di n - 4 - yl ]e than - 1 - ol could be administered in convenient dosing regimens, enhancing patient compliance.

Safety and toxicity assessments are critical components of drug development, and several studies have been conducted to evaluate the safety profile of 1-[1-(Propan - 2 - yl ) p ipe ri di n - 4 - yl ]e than - 1 - ol. In vitro and in vivo toxicity tests have indicated that this compound is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, further safety evaluations are necessary to ensure its long-term safety and efficacy.

The potential therapeutic applications of 1-[1-(Propan - 2 - yl ) p ipe ri di n - 4 - yl ]e than - 1 - ol extend beyond pain management and depression treatment. Recent studies have explored its effects on other neurological disorders, such as anxiety disorders and neurodegenerative diseases. Preliminary findings suggest that this compound may have neuroprotective properties, which could be beneficial in treating conditions like Alzheimer's disease and Parkinson's disease.

In conclusion, 1-[(Propan-2-y)pipe ri di n-4-y)e than- - ol, identified by its CAS number CAS No. No.* CAS Number: * CAS Number: * CAS Number: * CAS Number: * CAS Number: * CAS Number: * CAS Number: * CAS Number: * CAS Number: * CAS Number: * CAS Number: * CAS Number: * CAS Number: * CAS Number: * CAS Number: * CAS Number:

In summary, the compoundCAS No. *, orCAS No. *, holds significant promise in various therapeutic areas due to its unique chemical structure and pharmacological properties. Ongoing research continues to uncover new applications and refine our understanding of its mechanisms of action, positioning it as a valuable asset in the development of novel pharmaceuticals.